Cas no 1805219-98-0 (Ethyl 4-bromo-6-nitropicolinate)

• Product Name: Ethyl 4-bromo-6-nitropicolinate
• CAS No: 1805219-98-0
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4803037
• Update Time: 2025-10-29

Ethyl 4-bromo-6-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-nitropicolinate

• Inchi： 1S/C8H7BrN2O4/c1-2-15-8(12)6-3-5(9)4-7(10-6)11(13)14/h3-4H,2H2,1H3
• InChI Key： NOKWZGHNVNKBNU-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-bromo-6-nitropicolinate

Ethyl 4-bromo-6-nitropicolinate (CAS No. 1805219-98-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-6-nitropicolinate (CAS No. 1805219-98-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its pivotal role in the synthesis of various bioactive molecules. The presence of both bromine and nitro substituents on the picolinate backbone makes it an invaluable intermediate for medicinal chemists seeking to develop novel therapeutic agents.

The structural motif of Ethyl 4-bromo-6-nitropicolinate consists of a picolinic acid derivative esterified at the 2-position with an ethyl group, while bearing a bromine atom at the 4-position and a nitro group at the 6-position. This specific arrangement imparts distinct reactivity patterns that are exploited in multiple synthetic pathways. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures.

Similarly, the nitro group can be reduced to an amine under controlled conditions, providing access to aminopicolinate derivatives that are prevalent in many pharmacologically active compounds. This dual functionality makes Ethyl 4-bromo-6-nitropicolinate a cornerstone in the synthesis of heterocyclic scaffolds that are central to modern drug discovery efforts. Researchers have leveraged these properties to develop novel inhibitors targeting various biological pathways, including those implicated in cancer and inflammatory diseases.

In recent years, there has been a surge in interest regarding the use of halogenated picolinate derivatives in medicinal chemistry. The introduction of halogen atoms into aromatic systems often enhances binding affinity and metabolic stability, making such compounds attractive candidates for drug development. Ethyl 4-bromo-6-nitropicolinate, with its optimized halogenation pattern, exemplifies this trend. Studies have demonstrated its utility in generating libraries of substituted picolinates for high-throughput screening, leading to the identification of promising lead compounds with desirable pharmacokinetic profiles.

The synthesis of Ethyl 4-bromo-6-nitropicolinate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination and nitration of picolinic acid or its derivatives, followed by esterification to introduce the ethyl group. Advanced synthetic methodologies, including catalytic hydrogenation and transition-metal-catalyzed reactions, are employed to ensure high yields and purity. These synthetic strategies highlight the compound's importance as a building block in industrial-scale pharmaceutical production.

The pharmacological relevance of derivatives derived from Ethyl 4-bromo-6-nitropicolinate has been extensively explored in recent research publications. For instance, modifications of this scaffold have yielded compounds with potent anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or inhibiting interleukin production. Additionally, studies have shown that certain picolinate-based molecules exhibit significant antitumor activity by disrupting microtubule formation or inducing apoptosis in cancer cells. These findings underscore the compound's potential as a precursor for next-generation therapeutics.

The versatility of Ethyl 4-bromo-6-nitropicolinate extends beyond its role as a simple intermediate; it also serves as a model system for understanding electronic effects and steric influences on biological activity. Computational studies using density functional theory (DFT) have been employed to elucidate how substituents like bromine and nitro groups modulate electronic properties and binding interactions within biological targets. Such insights are crucial for rational drug design and optimizing lead compounds for clinical translation.

The future prospects for Ethyl 4-bromo-6-nitropicolinate and its derivatives remain promising as pharmaceutical research continues to evolve. Emerging technologies such as flow chemistry and biocatalysis offer new avenues for scalable synthesis and functional diversification. Furthermore, advances in crystallography and structure-based drug design are expected to yield deeper insights into how picolinate-based molecules interact with biological macromolecules at an atomic level. This knowledge will undoubtedly accelerate the development of novel drugs derived from this versatile intermediate.

In conclusion, Ethyl 4-bromo-6-nitropicolinate (CAS No. 1805219-98-0) represents a critical component in modern pharmaceutical synthesis due to its unique structural features and broad applicability in drug discovery. Its role as a key intermediate for constructing bioactive molecules has been validated by numerous research studies across diverse therapeutic areas. As synthetic methodologies continue to advance and our understanding of molecular interactions deepens, compounds like Ethyl 4-bromo-6-nitropicolinate will remain indispensable tools for medicinal chemists striving to develop innovative treatments for global health challenges.